Cas no 1807043-37-3 (3-Bromo-6-fluoro-2-iodotoluene)

• Product Name: 3-Bromo-6-fluoro-2-iodotoluene
• CAS No: 1807043-37-3
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 5003289
• Update Time: 2025-07-25

3-Bromo-6-fluoro-2-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-iodotoluene

• Inchi： 1S/C7H5BrFI/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,1H3
• InChI Key： GAVAKANTRHDIDC-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1C)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-6-fluoro-2-iodotoluene

Recent Advances in the Application of 3-Bromo-6-fluoro-2-iodotoluene (CAS: 1807043-37-3) in Chemical Biology and Pharmaceutical Research

3-Bromo-6-fluoro-2-iodotoluene (CAS: 1807043-37-3) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates and diagnostic agents. Its unique structural features, characterized by the presence of bromo, fluoro, and iodo substituents, make it an attractive building block for the development of novel chemical entities with tailored properties.

Recent studies have highlighted the role of 3-Bromo-6-fluoro-2-iodotoluene in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. For instance, researchers have utilized this compound in palladium-catalyzed cross-coupling reactions to construct complex molecular architectures. These reactions are particularly valuable in the development of kinase inhibitors and other small-molecule therapeutics. The compound's reactivity profile allows for selective functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In addition to its synthetic utility, 3-Bromo-6-fluoro-2-iodotoluene has been explored for its potential in radiopharmaceutical applications. The presence of iodine in the molecule offers opportunities for radioisotope labeling, which is essential for positron emission tomography (PET) imaging. Recent preclinical studies have demonstrated the feasibility of incorporating this compound into radiotracers for targeting specific biological pathways, such as those involved in oncology and neurology. These advancements underscore the compound's dual role as both a synthetic intermediate and a functional probe in biomedical research.

Another area of interest is the use of 3-Bromo-6-fluoro-2-iodotoluene in the development of agrochemicals. Its halogen-rich structure contributes to the bioactivity of pesticidal and herbicidal agents. Recent patents and publications have described its incorporation into novel formulations designed to enhance crop protection while minimizing environmental impact. These developments align with the growing demand for sustainable agricultural solutions.

Despite its promising applications, challenges remain in the large-scale production and purification of 3-Bromo-6-fluoro-2-iodotoluene. Researchers are actively investigating optimized synthetic routes and purification techniques to address these issues. Recent advancements in flow chemistry and continuous manufacturing have shown potential in improving the scalability and efficiency of its production, paving the way for broader industrial adoption.

In conclusion, 3-Bromo-6-fluoro-2-iodotoluene (CAS: 1807043-37-3) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its applications span drug discovery, radiopharmaceuticals, and agrochemicals, highlighting its multifaceted utility. Ongoing research efforts aim to further elucidate its potential and overcome existing limitations, ensuring its continued relevance in advancing scientific and industrial progress.